Cas no 924720-73-0 (1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione)
![1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione structure](https://www.kuujia.com/scimg/cas/924720-73-0x500.png)
1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Chemical and Physical Properties
Names and Identifiers
-
- 924720-73-0
- AB00983238-01
- EN300-26602626
- Z44154044
- 1-cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
- 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
-
- Inchi: 1S/C21H26N4O5S/c26-19-20(27)25(18-8-4-5-9-18)21(28)24(19)16-22-11-13-23(14-12-22)31(29,30)15-10-17-6-2-1-3-7-17/h1-3,6-7,10,15,18H,4-5,8-9,11-14,16H2/b15-10+
- InChI Key: UPRLFKHODMMTLQ-XNTDXEJSSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(CC1)CN1C(C(N(C1=O)C1CCCC1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 446.16239112g/mol
- Monoisotopic Mass: 446.16239112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 832
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26602626-0.05g |
1-cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione |
924720-73-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione Related Literature
-
Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
-
Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
-
Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
-
Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
Additional information on 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
Compound CAS No. 924720-73-0: 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione
The compound with CAS No. 924720-73-0, named 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities.
The molecular structure of this compound is characterized by the presence of a cyclopentyl group, which is known for its stability and ability to enhance pharmacokinetic properties such as absorption and bioavailability. The piperazine ring within the molecule is a common structural motif in pharmaceuticals, often contributing to hydrogen bonding and improving drug-target interactions. Additionally, the imidazolidine ring system is notable for its ability to act as a scaffold for various functional groups, making it versatile in drug design.
Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfonyl group attached to the piperazine ring has been shown to enhance the molecule's ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.
Furthermore, the compound's trione functionality has been linked to antioxidant properties, which could be beneficial in combating oxidative stress-related conditions. Preclinical trials have demonstrated that this compound exhibits selective inhibition of certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.
The synthesis of 1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for advanced biological testing.
One of the most exciting developments related to this compound is its potential application in targeted drug delivery systems. The molecule's structure allows for functionalization with various ligands or targeting moieties, enabling precise delivery to specific tissues or cells. This approach could significantly reduce off-target effects and improve therapeutic efficacy.
In terms of toxicity profiles, preliminary studies indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for chronic use.
The discovery and development of CAS No. 924720-73-0 represent a significant advancement in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising candidate for addressing unmet medical needs in various therapeutic areas.
924720-73-0 (1-Cyclopentyl-3-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}imidazolidine-2,4,5-trione) Related Products
- 1481136-43-9(1-[(2-hydroxyphenyl)methyl]pyrrolidine-3-carboxylic acid)
- 1820704-65-1(ethyl 2-amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)
- 2201540-39-6(N-[3-[4-(4-Fluoro-2-methylphenyl)piperidin-1-yl]-3-oxopropyl]prop-2-enamide)
- 171232-79-4(methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate)
- 1461705-17-8(1-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonyl chloride)
- 876876-49-2(5-(2-chlorophenyl)-N-(4-fluorophenyl)-2-methylfuran-3-carboxamide)
- 1220039-77-9(1-(6-Bromo-1H-indazol-3-yl)ethanone)
- 1060811-85-9(1-1-(2-chloropyridin-4-yl)cyclopropylmethanamine)
- 379254-42-9(4-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}benzohydrazide)
- 514216-44-5(4,5-Dichloro-2-methylpyridine)




